Cas no 31410-01-2 (1-Allylimidazole)

• Product Name: 1-Allylimidazole
• CAS No: 31410-01-2
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00037894
• CID: 53743
• PubChem ID: 35794
• Update Time: 2025-04-18

1-Allylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-allyl-1H-imidazole
• 1-Allylimidazole
• 1-ALLYLIMIDAZOLE OR N-ALLYLIMIDAZOLE
• 1-prop-2-enylimidazole
• 1-(2-propenyl)imidazole
• 1-(prop-2-en-1-yl)-1H-imidazole
• 1-(prop-2-enyl)-1H-imidazole
• 1-propenylimidazole
• 3-(2-propenyl)imidazole
• EINECS 250-618-1
• Imidazole,1-allyl
• N-allylimidazole
• EN300-20278
• 31410-01-2
• 1-Allyl-1H-imidazole #
• C93464
• MFCD00037894
• Z104477560
• InChI=1/C6H8N2/c1-2-4-8-5-3-7-6-8/h2-3,5-6H,1,4H
• FT-0607307
• M6Y3FS79AQ
• W-106905
• UNII-M6Y3FS79AQ
• ALLYLIMIDAZOLE
• NS00029082
• CS-0157993
• Imidazole, 1-allyl-
• 6-Methyl-3,4-dihydro-1,2,3-oxathiazin-4-one2,2-dioxide
• SCHEMBL83887
• 1H-Imidazole, 1-(2-propenyl)-
• AS-12574
• AKOS000120407
• DTXSID30185339
• 1-allyl imidazole
• 1-(PROP-2-EN-1-YL)IMIDAZOLE
• DB-002175
• BBL027934
• A2207
• STL373445

• MDL： MFCD00037894
• Inchi： 1S/C6H8N2/c1-2-4-8-5-3-7-6-8/h2-3,5-6H,1,4H2
• InChI Key： XLXCHZCQTCBUOX-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC=C
• BRN： 605953

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.00
• Melting Point: No data available
• Boiling Point: 116°C/16mmHg(lit.)
• Flash Point: 101 ºC
• Refractive Index: 1.503-1.505
• Water Partition Coefficient: It is soluble in water.
• PSA: 17.82000
• LogP: 1.06910
• Solubility: Soluble in water

1-Allylimidazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45-S25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8